7-Hydroxy-4-(isopropylamino)quinazoline-6-carbaldehyde

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: 7-hydroxy-4-(propan-2-ylamino)quinazoline-6-carbaldehyde
• InChI: InChI=1S/C12H13N3O2/c1-7(2)15-12-9-3-8(5-16)11(17)4-10(9)13-6-14-12/h3-7,17H,1-2H3,(H,13,14,15)
• InChI Key: BLHWKBNKRFTVJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC=NC2=C1C=C(C(=C2)O)C=O

Description

7-Hydroxy-4-(isopropylamino)quinazoline-6-carbaldehyde is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-(Hydroxymethyl)-4-(isopropylamino)quinazoline-7-ol (510 mg, 2.19 mmol) is dissolved in 50 mL of toluene and 5 mL of dimethylformamide and at room temperature admixed portionwise with manganese(IV) oxide (1.9 g, 21.9 mmol). After 24 hours the batch is filtered through Celite and washed with dichloro-methane/methanol 9/1. Removal of the solvent and also chromatographic purification (silica gel, dichloromethane/methanol: 0→50% methanol) gives the desired product in 56% yield (280 mg).